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Compound of Interest

Compound Name:
1,3,5-Benzenetricarbonyl

trichloride

Cat. No.: B1211363 Get Quote

This document provides essential safety and logistical information for the proper disposal of

1,3,5-Benzenetricarbonyl trichloride (also known as Trimesoyl chloride), a corrosive and

moisture-sensitive compound. Adherence to these procedures is critical for ensuring the safety

of laboratory personnel and maintaining environmental compliance.

Core Hazard Summary: 1,3,5-Benzenetricarbonyl trichloride is classified as a hazardous

substance that causes severe skin burns and serious eye damage.[1][2][3][4] It reacts violently

with water, undergoing hydrolysis to form 1,3,5-benzenetricarboxylic acid and toxic hydrogen

chloride gas.[2][5] Due to its reactivity, it is critical to prevent contact with moisture, strong

bases, alcohols, and oxidizing agents.[1][6]

Standard Operating Procedure for Disposal
This step-by-step guide outlines the process for safely managing and disposing of 1,3,5-
Benzenetricarbonyl trichloride waste.

1. Personal Protective Equipment (PPE) & Preparation:

Eye and Face Protection: Wear chemical safety goggles and a full face shield.[1]

Hand Protection: Use elbow-length PVC gloves.[1] Glove selection should be based on

frequency and duration of contact.[1]
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Body Protection: Wear appropriate protective clothing, such as overalls and a PVC apron, to

prevent skin exposure.[1][3]

Respiratory Protection: Use a respirator equipped with a particulate dust filter and an acid

vapor Type B cartridge.[1]

Work Area: Ensure the disposal area is well-ventilated, preferably within a chemical fume

hood.[3][4] Keep the workplace dry and have an emergency safety shower and eye bath

readily accessible.[2][7]

2. Waste Containment:

Use dry, clean-up procedures and avoid generating dust.[1]

For spills, absorb the material with an inert, dry absorbent such as sand, silica gel, or an acid

binder.[3][4] Do not use water.[2][5]

Carefully transfer the waste material and any contaminated absorbent into a suitable,

corrosion-resistant container with a resistant inner liner.[1][2][7]

Ensure the container is clearly and accurately labeled as hazardous waste, including the

chemical name: "1,3,5-Benzenetricarbonyl trichloride".[1]

3. Temporary Storage:

Store the sealed waste container in a designated, locked-up corrosives storage area.[2][3][7]

The storage area must be cool, dry, and protected from moisture.[2][5]

Segregate the waste from incompatible materials such as water, alcohols, strong bases,

alkalis, and oxidizing agents.[1][6]

4. Final Disposal:

This material and its container must be disposed of as hazardous waste.[1]

Disposal must be conducted in accordance with all local, regional, and national hazardous

waste regulations.[2][3][4]
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Arrange for disposal through a licensed and approved waste disposal company.[2][3][4] Do

not attempt to dispose of this chemical down the drain or with general refuse.[3][7]

Emergency Procedures for Spills
Minor Spills:

Remove all sources of ignition.[1]

Wearing appropriate PPE, control personal contact.[1]

Use dry clean-up procedures; avoid generating dust.[1]

Place the spilled material into a suitable, labeled container for waste disposal.[1]

Major Spills:

Clear the area of all personnel and move upwind.[1]

Alert emergency responders, providing the location and nature of the hazard.[1]

Follow all instructions from emergency personnel.

Chemical and Physical Properties Summary
The following table summarizes key quantitative data for 1,3,5-Benzenetricarbonyl
trichloride.
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Property Value Reference

CAS Number 4422-95-1 [2][8]

Molecular Formula C₉H₃Cl₃O₃ [4][8]

Molecular Weight 265.47 g/mol [4][8]

Appearance Pale-yellow powder or solid [1]

Melting Point 32-38 °C [5][9]

Boiling Point 180 °C @ 16 mmHg [5]

Flash Point >110 °C (>230 °F) - closed cup [10]

Water Solubility Decomposes / Reacts Violently [2][5][6][9]

Storage Class Code
8A - Combustible corrosive

hazardous materials

UN Number 3261 [2]

Disposal Workflow
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Phase 1: Preparation & Assessment

Phase 2: Containment

Phase 3: Labeling & Storage

Phase 4: Final Disposition

Identify Waste
(1,3,5-Benzenetricarbonyl trichloride)

Don Full PPE
(Face Shield, PVC Gloves, Respirator, Apron)

Handle with care

Assess Spill/Waste Volume

Contain Waste using DRY Methods
(Inert Absorbent, No Water!)

Transfer to Corrosion-Resistant
Waste Container

Securely Seal & Label Container
'Hazardous Waste - Corrosive'

Store in Locked, Dry, Segregated
Corrosives Area

Contact Licensed Waste
Disposal Company

Arrange for Waste Pickup

Complete Disposal Manifest
& Hand Over to Vendor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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